molecular formula C8H5N3S2 B8403777 5-Amino-4-(thiazol-4-yl)thiophene-3-carbonitrile

5-Amino-4-(thiazol-4-yl)thiophene-3-carbonitrile

Cat. No.: B8403777
M. Wt: 207.3 g/mol
InChI Key: FBLMNXWUBBBJAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-4-(thiazol-4-yl)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C8H5N3S2 and its molecular weight is 207.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5N3S2

Molecular Weight

207.3 g/mol

IUPAC Name

5-amino-4-(1,3-thiazol-4-yl)thiophene-3-carbonitrile

InChI

InChI=1S/C8H5N3S2/c9-1-5-2-13-8(10)7(5)6-3-12-4-11-6/h2-4H,10H2

InChI Key

FBLMNXWUBBBJAQ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(S1)N)C2=CSC=N2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-nitro-4-(thiazol-4-yl)thiophene-3-carbonitrile (0.071 g, 0.31 mmol) in ethyl acetate (3 mL) was added tin (II) chloride dihydrate (0.29 g, 1.27 mmol). The reaction mixture was heated in an oil bath set at 70° C. under condenser. After 20 min. the mixture was cooled to RT and concentrated under reduced pressure. Purification by flash chromatography (silica, 40:60 ethyl acetate/hexane) gave 5-amino-4-(thiazol-4-yl)thiophene-3-carbonitrile (24 mgs, 38%) Retention time (min)=1.837, method [4], MS(ESI) 208.0 (M+H).
Quantity
0.071 g
Type
reactant
Reaction Step One
Quantity
0.29 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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